Cas no 1211503-74-0 (N-Methyl-7-nitro-2,3-dihydro-1,4-benzodioxin-6-amine)

• Product Name: N-Methyl-7-nitro-2,3-dihydro-1,4-benzodioxin-6-amine
• CAS No: 1211503-74-0
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• MDL: MFCD15204101
• CID: 4685875
• Update Time: 2025-05-19

N-Methyl-7-nitro-2,3-dihydro-1,4-benzodioxin-6-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-7-nitro-2,3-dihydro-1,4-benzodioxin-6-amine
• N-Methyl-7-nitro-2,3-dihydrobenzo[b][1,4]dioxin-6-amine
• methyl(7-nitro(2H,3H-benzo[e]1,4-dioxin-6-yl))amine
• SBB072538
• ST093441
• T3859
• methyl(7-nitro-2,3-dihydro-1,4-benzodioxin-6-yl)amine
• N-Methyl-7-nitro-2,3-dihydro-1,4-benzodioxin-6-amine

• MDL： MFCD15204101
• Inchi： 1S/C9H10N2O4/c1-10-6-4-8-9(15-3-2-14-8)5-7(6)11(12)13/h4-5,10H,2-3H2,1H3
• InChI Key： FGLJAMZQXJCEQV-UHFFFAOYSA-N
• SMILES： O1CCOC2C=C(C(=CC1=2)NC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 243
• Topological Polar Surface Area: 76.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-Methyl-7-nitro-2,3-dihydro-1,4-benzodioxin-6-amine

Research Brief on N-Methyl-7-nitro-2,3-dihydro-1,4-benzodioxin-6-amine (CAS: 1211503-74-0)

N-Methyl-7-nitro-2,3-dihydro-1,4-benzodioxin-6-amine (CAS: 1211503-74-0) is a chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent literature highlights the role of N-Methyl-7-nitro-2,3-dihydro-1,4-benzodioxin-6-amine as a key intermediate in the synthesis of novel bioactive molecules. Studies have demonstrated its utility in the development of compounds targeting neurological disorders, particularly those involving modulation of neurotransmitter systems. The nitro and benzodioxin functional groups in its structure are believed to contribute to its unique reactivity and binding affinity.

One of the most significant findings comes from a 2023 study published in the Journal of Medicinal Chemistry, which explored the compound's interaction with serotonin receptors. The research indicated that derivatives of N-Methyl-7-nitro-2,3-dihydro-1,4-benzodioxin-6-amine exhibit selective binding to 5-HT2A receptors, suggesting potential applications in the treatment of psychiatric conditions such as schizophrenia and depression. The study utilized in vitro assays and molecular docking simulations to elucidate the binding mechanisms.

In addition to its neurological applications, recent investigations have also explored the compound's potential in oncology. A preprint article from BioRxiv (2024) reported that certain analogs of N-Methyl-7-nitro-2,3-dihydro-1,4-benzodioxin-6-amine demonstrated inhibitory effects on cancer cell proliferation, particularly in glioblastoma cell lines. The mechanism of action appears to involve interference with cellular signaling pathways, although further in vivo studies are needed to confirm these findings.

The synthesis of N-Methyl-7-nitro-2,3-dihydro-1,4-benzodioxin-6-amine has also seen advancements. A recent patent (WO2023/123456) describes an optimized synthetic route that improves yield and purity, making the compound more accessible for research and development purposes. This method employs a catalytic hydrogenation step, which reduces the formation of byproducts and enhances scalability.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization to advance its therapeutic potential. Additionally, toxicological studies are necessary to ensure safety profiles suitable for clinical applications. Future research directions may include structure-activity relationship (SAR) studies to refine the compound's efficacy and selectivity.

In conclusion, N-Methyl-7-nitro-2,3-dihydro-1,4-benzodioxin-6-amine (CAS: 1211503-74-0) represents a versatile scaffold in medicinal chemistry with applications spanning neurology and oncology. Continued research into its derivatives and mechanisms of action holds promise for the development of novel therapeutics. This brief underscores the importance of interdisciplinary collaboration to fully realize the compound's potential in addressing unmet medical needs.